molecular formula C12H15IO2 B8552177 3-(4-Iodomethyl-2-methyl-phenyl)-propionic acid methyl ester

3-(4-Iodomethyl-2-methyl-phenyl)-propionic acid methyl ester

Cat. No.: B8552177
M. Wt: 318.15 g/mol
InChI Key: HNJZVOBPCZVKNY-UHFFFAOYSA-N
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Description

3-(4-Iodomethyl-2-methyl-phenyl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H15IO2 and its molecular weight is 318.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15IO2

Molecular Weight

318.15 g/mol

IUPAC Name

methyl 3-[4-(iodomethyl)-2-methylphenyl]propanoate

InChI

InChI=1S/C12H15IO2/c1-9-7-10(8-13)3-4-11(9)5-6-12(14)15-2/h3-4,7H,5-6,8H2,1-2H3

InChI Key

HNJZVOBPCZVKNY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)CI)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(4-Hydroxymethyl-2-methyl-phenyl)-propionic acid methyl ester (0.62 g, 2.98 mmol), triphenyl phosphine (0.86 g, 3.27 mmol) and dichloromethane (10 mL) is stirred at room temperature. A solution of iodine (0.83 g, 3.27 mmol) in benzene (5 mL) is added and the black mixture is stirred at room temperature 2 hr. The brown mixture is diluted with 10% aqueous sodium hydrogen sulfite (5 mL) and the resulting clear mixture is washed with ethyl acetate (3×50 mL). The combined extracts are dried over anhydrous magnesium sulfate, filtered and concentrated. The residue is purified via silica chromatography eluting with 9:1 hexanes:ethyl acetate to afford the title compound as a crystalline ivory solid, 0.68 g, 72%. MS M++1 319. The structure is confirmed by 1H NMR spectroscopy.
Name
3-(4-Hydroxymethyl-2-methyl-phenyl)-propionic acid methyl ester
Quantity
0.62 g
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reactant
Reaction Step One
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0.86 g
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reactant
Reaction Step One
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10 mL
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reactant
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0.83 g
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reactant
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5 mL
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solvent
Reaction Step Two
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5 mL
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solvent
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